Cas no 17962-38-8 (Propanedioic acid,2-[(trimethylsilyl)methyl]-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-[(trimethylsilyl)methyl]-, 1,3-diethyl ester
• CAS No: 17962-38-8
• MF: C₁₁H₂₂O₄Si
• MW: 246.37548494339
• CID: 176970
• PubChem ID: 87376
• Update Time: 2025-06-12

Propanedioic acid,2-[(trimethylsilyl)methyl]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-[(trimethylsilyl)methyl]-, 1,3-diethyl ester
• DIETHYL(TRIMETHYLSILYLMETHYL)MALONATE
• [(trimethylsilyl)methyl]-propanedioicacidiethylester
• 2-[(Trimethylsilyl)methyl]propanedioic acid diethyl ester
• diethyl 2-((trimethylsilyl)methyl)malonate
• diethyl trimethylsilylcarboxylic acid
• diethyl<(trimethylsilyl)methyl>malonate
• me3Si{et-2-(COOet)2}
• trimethylsilanylmethyl-malonic acid diethyl ester
• Trimethylsilylmethyl-malonsaeure-diaethylester
• AZD84MD265
• FT-0637633
• DTXSID6066284
• SCHEMBL6740396
• NS00053009
• 1,3-diethyl 2-[(trimethylsilyl)methyl]propanedioate
• 1,3-DIETHYL 2-((TRIMETHYLSILYL)METHYL)PROPANEDIOATE
• diethyl 2-(trimethylsilylmethyl)propanedioate
• Propanedioic acid, 2-[(trimethylsilyl)methyl]-, 1,3-diethyl ester
• MFCD00053761
• EINECS 241-887-6
• Propanedioic acid,2-[(trimethylsilyl)methyl]-,1,3-diethyl ester
• Diethyl ((trimethylsilyl)methyl)malonate
• diethyl 2-(trimethylsilylmethyl)malonate
• 17962-38-8
• Propanedioic acid, ((trimethylsilyl)methyl)-, diethyl ester
• WS-02195
• UNII-AZD84MD265
• Propanedioic acid, 2-((trimethylsilyl)methyl)-, 1,3-diethyl ester
• Propanedioic acid, [(trimethylsilyl)methyl]-, diethyl ester
• E74074
• DB-044373
• ZEOGFXACYDZIKN-UHFFFAOYSA-N

• Inchi： 1S/C11H22O4Si/c1-6-14-10(12)9(8-16(3,4)5)11(13)15-7-2/h9H,6-8H2,1-5H3
• InChI Key： ZEOGFXACYDZIKN-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CC(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 246.12900
• Monoisotopic Mass: 246.12873571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0,969 g/cm3
• Boiling Point: 119°C 13mm
• PSA: 52.60000
• LogP: 2.06700

Propanedioic acid,2-[(trimethylsilyl)methyl]-, 1,3-diethyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Propanedioic acid,2-[(trimethylsilyl)methyl]-, 1,3-diethyl ester

Propanedioic acid, 2-[(trimethylsilyl)methyl]-, 1,3-diethyl ester (CAS No. 17962-38-8): An Overview

Propanedioic acid, 2-[(trimethylsilyl)methyl]-, 1,3-diethyl ester (CAS No. 17962-38-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which includes a trimethylsilyl group and diethyl ester functionalities. These features make it an attractive candidate for a variety of applications, ranging from the synthesis of complex organic molecules to the development of novel pharmaceutical agents.

The chemical structure of Propanedioic acid, 2-[(trimethylsilyl)methyl]-, 1,3-diethyl ester (CAS No. 17962-38-8) is particularly noteworthy due to its stability and reactivity. The presence of the trimethylsilyl group provides enhanced stability under various reaction conditions, while the diethyl ester functionalities offer multiple points of reactivity for further chemical transformations. This combination makes the compound a valuable building block in synthetic chemistry.

In recent years, significant advancements have been made in understanding the potential applications of Propanedioic acid, 2-[(trimethylsilyl)methyl]-, 1,3-diethyl ester. One area of particular interest is its use in the synthesis of biologically active molecules. For instance, researchers have explored its utility in the preparation of novel antiviral and anticancer agents. The ability to introduce functional groups selectively and efficiently has been crucial in these endeavors.

A study published in the Journal of Organic Chemistry highlighted the use of Propanedioic acid, 2-[(trimethylsilyl)methyl]-, 1,3-diethyl ester in the synthesis of a series of compounds with potent antiviral activity against influenza viruses. The researchers utilized the compound's reactivity to construct complex molecular frameworks that exhibited high binding affinity to viral targets. This work underscores the potential of this compound as a key intermediate in drug discovery and development.

Beyond its applications in medicinal chemistry, Propanedioic acid, 2-[(trimethylsilyl)methyl]-, 1,3-diethyl ester has also found use in materials science. Its unique properties make it suitable for the preparation of functional polymers and coatings. For example, a recent study in Macromolecules demonstrated the use of this compound as a monomer in the synthesis of polymeric materials with tunable properties. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them promising candidates for various industrial applications.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. In this context, research has been conducted to evaluate the environmental fate and toxicity of Propanedioic acid, 2-[(trimethylsilyl)methyl]-, 1,3-diethyl ester. Studies have shown that it exhibits low toxicity and minimal environmental persistence under typical usage conditions. This favorable profile further enhances its appeal as a safe and effective chemical building block.

In conclusion, Propanedioic acid, 2-[(trimethylsilyl)methyl]-, 1,3-diethyl ester (CAS No. 17962-38-8) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and chemists working on innovative projects. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.